N-[(thiophen-2-yl)methyl]-2-[4-(thiophene-2-sulfonamido)phenyl]acetamide

• IUPAC Name: N-(thiophen-2-ylmethyl)-2-[4-(thiophen-2-ylsulfonylamino)phenyl]acetamide
• InChI: InChI=1S/C17H16N2O3S3/c20-16(18-12-15-3-1-9-23-15)11-13-5-7-14(8-6-13)19-25(21,22)17-4-2-10-24-17/h1-10,19H,11-12H2,(H,18,20)
• InChI Key: TYIVUWJVRZBRQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C17H16N2O3S3
• Molecular Weight: 392.5 g/mol

Description

“N-[(thiophen-2-yl)methyl]-2-[4-(thiophene-2-sulfonamido)phenyl]acetamide” is a compound that contains thiophene, a five-membered ring made up of one sulfur as heteroatom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene-based analogs have been synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Chemical Reactions Analysis

Thiophene derivatives can be synthesized through various reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Mechanism of Action

The mechanism of action of thiophene-based compounds can vary depending on their specific structure and application. For instance, some thiophene-based drugs are known to act as voltage-gated sodium channel blockers.

Future Directions

Thiophene-based analogs have been the focus of a growing number of scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The future research may continue to explore the synthesis and applications of thiophene derivatives.